Cas no 6743-09-5 (N-Acetyl Adenine)

N-Acetyl Adenine is a chemically modified derivative of adenine, a fundamental purine nucleobase. This acetylated form enhances stability and solubility compared to its parent compound, making it valuable in biochemical and pharmaceutical research. It serves as a key intermediate in nucleotide synthesis and is utilized in studies involving nucleic acid metabolism, enzyme mechanisms, and drug development. The acetyl group confers improved resistance to enzymatic degradation, facilitating its use in controlled experimental conditions. N-Acetyl Adenine is also employed in the preparation of modified nucleosides and nucleotides, offering researchers a versatile tool for probing biological systems and designing novel therapeutic agents.
N-Acetyl Adenine structure
N-Acetyl Adenine structure
Product Name:N-Acetyl Adenine
CAS No:6743-09-5
MF:C19H22BrN2O2
MW:390.294184207916
CID:1115798
PubChem ID:5210291
Update Time:2025-05-24

N-Acetyl Adenine Chemical and Physical Properties

Names and Identifiers

    • 1-(6-amino-9H-purin-9-yl)-Ethanone
    • [2-(2-benzoyl-4-bromoanilino)-2-oxoethyl]-diethylazanium
    • 6743-09-5
    • DTXSID00410185
    • N-Acetyl Adenine
    • Inchi: 1S/C19H21BrN2O2/c1-3-22(4-2)13-18(23)21-17-11-10-15(20)12-16(17)19(24)14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H,21,23)/p+1
    • InChI Key: WFQXEKCFOCOXBC-UHFFFAOYSA-O
    • SMILES: BrC1C=CC(=C(C=1)C(C1C=CC=CC=1)=O)NC(C[NH+](CC)CC)=O

Computed Properties

  • Exact Mass: 389.08656
  • Monoisotopic Mass: 389.08647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 50.61

N-Acetyl Adenine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A489210-25mg
N-Acetyl Adenine
6743-09-5
25mg
$ 155.00 2023-04-19
TRC
A489210-100mg
N-Acetyl Adenine
6743-09-5
100mg
$ 563.00 2023-04-19
TRC
A489210-250mg
N-Acetyl Adenine
6743-09-5
250mg
$ 800.00 2023-09-09

Additional information on N-Acetyl Adenine

N-Acetyl Adenine (CAS No. 6743-09-5): A Molecule at the Crossroads of Biochemistry and Therapeutics

The compound N-Acetyl Adenine, identified by the Chemical Abstracts Service Number (CAS No.) 6743-09-5, represents a fascinating intersection of nucleic acid chemistry and pharmacological innovation. As a derivative of adenine, one of the fundamental purine bases found in DNA and RNA, this molecule has garnered significant attention in recent years due to its unique structural properties and emerging biological functions. This introduction delves into the molecular characteristics, synthetic pathways, and particularly, the latest research applications of N-Acetyl Adenine, highlighting its potential in therapeutic development and biochemical studies.

The structural modification of adenine through acetylation at the N1 position yields N-Acetyl Adenine, a process that imparts distinct chemical and biological attributes. Unlike its parent molecule, which is integral to genetic information storage and transfer, the acetylated form exhibits enhanced solubility and stability, making it a valuable intermediate in biochemical assays. The acetyl group not only influences hydrophobicity but also opens up possibilities for further functionalization, enabling the design of novel nucleoside analogs with tailored pharmacokinetic profiles.

Recent advancements in synthetic chemistry have refined methodologies for producing N-Acetyl Adenine with high purity and yield. These methods often involve enzymatic acylation or chemoenzymatic approaches that minimize side reactions, ensuring the integrity of the final product. Such improvements are crucial for applications in drug discovery, where impurities can significantly affect efficacy and safety. The synthesis of this compound has been optimized for scalability, allowing for larger-scale preparations necessary for preclinical studies and industrial applications.

One of the most compelling areas of research involving N-Acetyl Adenine is its role as a precursor in the development of antiviral agents. The modified purine structure mimics natural nucleobases but disrupts viral replication mechanisms by interfering with enzymes such as RNA-dependent RNA polymerase. Studies have demonstrated that nucleoside analogs derived from acetylated adenine exhibit inhibitory effects on a range of RNA viruses, including those responsible for respiratory infections. This has spurred investigations into its potential as an antiviral therapeutic, particularly in contexts where viral resistance to conventional drugs is a concern.

In addition to antiviral applications, N-Acetyl Adenine has shown promise as a modulator of cellular signaling pathways. Research indicates that it can influence adenosine receptor activity, which plays a critical role in regulating inflammation, pain perception, and cardiovascular function. By selectively targeting these receptors, derivatives of acetylated adenine may offer therapeutic benefits in conditions such as chronic inflammation or ischemic heart disease. Preclinical trials are underway to evaluate their efficacy and safety profiles in animal models.

The compound’s interaction with biological systems extends to its influence on nucleic acid metabolism. Unlike unmodified adenine, which is primarily involved in genetic encoding, acetylated derivatives can participate in post-transcriptional modifications that affect mRNA stability and translation efficiency. This has implications for gene therapy approaches aimed at enhancing therapeutic protein expression or reducing mRNA degradation rates in target cells. Understanding these mechanisms is key to harnessing N-Acetyl Adenine for precision medicine applications.

Emerging data also highlight the compound’s potential role in epigenetic regulation. Acetylation is a well-known post-translational modification that can alter chromatin structure and gene accessibility. By serving as a building block for nucleoside analogs that mimic or modulate acetylated bases within DNA or RNA, researchers are exploring ways to influence epigenetic landscapes in diseases such as cancer or neurodegenerative disorders. This opens up new avenues for epigenetic-based therapeutics where N-Acetyl Adenine could serve as a critical component.

The biochemical properties of N-Acetyl Adenine make it an attractive candidate for use in diagnostic tools as well. Its ability to hybridize with complementary nucleic acids under controlled conditions allows for the development of sensitive detection assays for pathogenic sequences or biomarkers associated with specific diseases. Such applications leverage its structural similarity to natural nucleobases while providing additional functional features that enhance detection specificity and sensitivity.

The industrial relevance of this compound is underscored by its incorporation into various biochemical kits designed for research laboratories worldwide. These kits often include standardized quantities of N-Acetyl Adenine for use in enzyme assays, nucleotide synthesis protocols, and other molecular biology techniques. The availability of high-quality reagents ensures reproducibility across experiments while facilitating advancements in fields ranging from virology to synthetic biology.

Looking ahead, the future research trajectory for N-Acetyl Adenine appears promising, driven by interdisciplinary collaborations between chemists, biochemists, and clinicians. Ongoing studies aim to elucidate more complex interactions within cellular systems and explore novel derivatives with enhanced therapeutic properties. As our understanding of molecular mechanisms continues to evolve, compounds like this will likely play an increasingly pivotal role in addressing unmet medical needs through innovative drug design strategies.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd